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Compound of Interest

Compound Name: (+)-Biotin-PEG10-OH

Cat. No.: B15588490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling information for (+)-
Biotin-PEG10-OH based on available data for similar compounds. A specific Safety Data

Sheet (SDS) for (+)-Biotin-PEG10-OH was not available. Therefore, this guide should be used

for informational purposes, and it is crucial to consult the SDS of the specific product being

used and to conduct a thorough risk assessment before handling this chemical.

Introduction
(+)-Biotin-PEG10-OH is a heterobifunctional molecule consisting of biotin, a vitamin with high

affinity for avidin and streptavidin, linked to a hydroxyl group through a 10-unit polyethylene

glycol (PEG) spacer. This reagent is commonly used in bioconjugation, drug delivery, and

diagnostic tool development.[1] Given its application in research and development, a

comprehensive understanding of its safety profile and proper handling procedures is essential

to ensure laboratory safety.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of (+)-Biotin-
PEG10-OH.
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Property Value Reference

Molecular Formula C30H57N3O12S [1][2]

Molecular Weight 683.85 g/mol [1][2]

Appearance Waxy Solid [1]

Purity ≥95% [2]

Solubility
Soluble in water, DMSO, and

DMF.
[3]

Storage Conditions
-18°C to -20°C for long-term

storage, protected from light.
[1][2][3]

Hazard Identification and Classification
Based on the safety data sheets of similar biotin-PEG compounds and D(+)-Biotin, (+)-Biotin-
PEG10-OH is not classified as a hazardous substance or mixture according to Regulation (EC)

No. 1272/2008 and is not considered hazardous by the 2012 OSHA Hazard Communication

Standard.[4][5] However, as with any chemical, it should be handled with care. The primary

hazards are associated with the physical form (potential for dust formation) and the lack of

comprehensive toxicological data.

To the best of our knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.[6]

First-Aid Measures
In the event of exposure, the following first-aid measures are recommended based on data for

similar compounds:
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Exposure Route First-Aid Protocol Reference

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration.

[5]

Skin Contact
Wash off with soap and plenty

of water.
[5]

Eye Contact
Flush eyes with water as a

precaution.
[5]

Ingestion

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

[5]

Fire-Fighting Measures
In case of a fire involving (+)-Biotin-PEG10-OH, the following measures should be taken:

Aspect Recommendation Reference

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.

[6]

Hazardous Combustion

Products

In case of fire, carbon oxides,

nitrogen oxides (NOx), and

sulfur oxides may be liberated.

[4][7]

Special Protective Equipment

Wear a self-contained

breathing apparatus for

firefighting if necessary.

[6]

Accidental Release Measures
For accidental spills or releases, the following procedures are advised:
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Step Protocol Reference

Personal Precautions
Avoid dust formation. Avoid

breathing vapors, mist, or gas.
[6]

Environmental Precautions
Do not let the product enter

drains.

Containment and Cleaning

Sweep up and shovel. Keep in

suitable, closed containers for

disposal.

[6]

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of the compound and

ensuring safety.

Handling
Provide appropriate exhaust ventilation at places where dust is formed.[5]

Avoid contact with skin and eyes.[4]

Handle with gloves. Gloves must be inspected prior to use. Use proper glove removal

technique (without touching the glove's outer surface) to avoid skin contact with this product.

[6]

Storage
Keep the container tightly closed in a dry, cool, and well-ventilated place.[4]

Recommended long-term storage is at -18°C to -20°C.[1][2]

Protect from light.[2]

Exposure Controls and Personal Protection
To minimize exposure, the following personal protective equipment (PPE) is recommended:
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Protection Type Recommendation Reference

Eye/Face Protection

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).

[6]

Skin Protection

Handle with gloves. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices. Wash and dry

hands.

[6]

Respiratory Protection

Respiratory protection is not

required. Where protection

from nuisance levels of dusts

are desired, use type N95 (US)

or type P1 (EN 143) dust

masks.

Stability and Reactivity
Aspect Information Reference

Chemical Stability
Stable under recommended

storage conditions.
[7]

Conditions to Avoid
No specific conditions to avoid

are known.
[7]

Incompatible Materials Strong oxidizing agents. [7]

Hazardous Decomposition

Products

Under fire conditions, may

produce carbon monoxide,

carbon dioxide, nitrogen

oxides, and sulfur oxides.

[4]
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Toxicological Information
No specific toxicological data for (+)-Biotin-PEG10-OH is available. The information below is

based on D(+)-Biotin.

Acute Toxicity: Shall not be classified as acutely toxic.[7]

Skin Corrosion/Irritation: Shall not be classified as corrosive/irritant to skin.[7]

Serious Eye Damage/Eye Irritation: Shall not be classified as seriously damaging to the eye

or eye irritant.[7]

Respiratory or Skin Sensitization: Shall not be classified as a respiratory or skin sensitizer.[7]

Germ Cell Mutagenicity: Shall not be classified as germ cell mutagenic.[7]

Carcinogenicity: Shall not be classified as carcinogenic.[7]

Reproductive Toxicity: Shall not be classified as a reproductive toxicant.[7]

Disposal Considerations
Dispose of waste in accordance with local, state, and federal regulations. Offer surplus and

non-recyclable solutions to a licensed disposal company.[6]

Safe Handling Workflow
The following diagram illustrates a standard workflow for the safe handling of (+)-Biotin-
PEG10-OH in a research environment.
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Safe Handling Workflow for (+)-Biotin-PEG10-OH
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of (+)-Biotin-PEG10-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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